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Compound of Interest

Compound Name: Endrin aldehyde

Cat. No.: B048301 Get Quote

Endrin Aldehyde: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Endrin Aldehyde, a significant metabolite

and degradation product of the organochlorine pesticide Endrin. This document consolidates

critical information regarding its chemical identity, physicochemical properties, analytical

methodologies, and toxicological profile, presented in a format tailored for research and

development applications.

Chemical Identity and Nomenclature
Endrin Aldehyde is a chlorinated cyclodiene pesticide derivative. While it was not

commercially produced as an active ingredient, its presence as an impurity in technical-grade

Endrin and as a product of its environmental and metabolic breakdown necessitates a thorough

understanding of its characteristics.[1][2]

Table 1: Chemical Identifiers for Endrin Aldehyde
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Identifier Value

CAS Number 7421-93-4[1][3][4]

Molecular Formula C₁₂H₈Cl₆O[1][3][4]

3,4,5,6,6,7-

hexachloropentacyclo[6.3.0.0²,⁴.0³,⁷.0⁵,⁹]undeca

ne-10-carbaldehyde[1][5]

IUPAC Nomenclature

rel-

(1R,2R,2aR,4S,4aS,5R,6aR,6bR,7S)-2,2a,3,3,4

,7-hexachlorodecahydro-1,2,4-

methenocyclopenta[cd]pentalene-5-

carboxaldehyde[4]

(1S,2R,3S,4R,5S,7S,8S,9R,10S)-3,4,5,6,6,7-

hexachloropentacyclo[6.3.0.02,4.03,7.05,9]unde

cane-10-carbaldehyde[5]

Synonyms SD 7442, Endrin-aldehyde[6]

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of Endrin Aldehyde is

crucial for developing analytical methods, predicting its environmental fate, and assessing its

toxicological potential.

Table 2: Physicochemical Data for Endrin Aldehyde
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Property Value Reference

Molecular Weight 380.9 g/mol [1][7]

Physical State Solid [1][7]

Melting Point
145-149 °C; 235 °C

(decomposes)
[7]

Water Solubility 2.4 x 10⁻² mg/L at 25 °C [1]

Vapor Pressure 2.0 x 10⁻⁷ mmHg at 25 °C [7]

Log Kow (Octanol-Water

Partition Coefficient)
4.80 (Estimated) [1]

Henry's Law Constant
4.2 x 10⁻⁶ atm-m³/mole at 25

°C (Estimated)
[1]

Formation of Endrin Aldehyde
Endrin Aldehyde is not synthesized for commercial use but is formed as a byproduct during

the manufacturing of Endrin and through the degradation of Endrin in the environment.[1][2]

The primary precursor, Endrin, is synthesized through a multi-step process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Endrin-aldehyde
https://www.atsdr.cdc.gov/toxprofiles/tp89-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Endrin-aldehyde
https://www.atsdr.cdc.gov/toxprofiles/tp89-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp89-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Endrin-aldehyde
https://www.atsdr.cdc.gov/toxprofiles/tp89-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Endrin-aldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Endrin-aldehyde
https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://www.benchchem.com/product/b048301?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Endrin-aldehyde
https://www.inchem.org/documents/hsg/hsg/hsg060.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endrin Synthesis Pathway

Endrin Degradation

Hexachlorocyclopentadiene

Condensation Product

Vinyl Chloride

Isodrin

Dehydrochlorination &
 Condensation with Cyclopentadiene

Endrin

Epoxidation

Endrin Aldehyde

Photodegradation/
Metabolism

Endrin Ketone

Photodegradation/
Metabolism

Click to download full resolution via product page

Figure 1: Formation pathway of Endrin and its degradation to Endrin Aldehyde.
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Experimental Protocols for Analysis
The detection and quantification of Endrin Aldehyde in various matrices are critical for

environmental monitoring and toxicological studies. Several standardized methods have been

developed, primarily relying on gas chromatography.

General Analytical Workflow
A generalized workflow for the analysis of Endrin Aldehyde in environmental and biological

samples involves extraction, cleanup, and instrumental analysis.
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Figure 2: Generalized workflow for the analysis of Endrin Aldehyde.

EPA Method 8081B: Organochlorine Pesticides by Gas
Chromatography
This method is suitable for determining the concentration of various organochlorine pesticides,

including Endrin Aldehyde, in extracts from solid and liquid matrices.[8]
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Principle: A sample is extracted using a matrix-specific technique, followed by cleanup to

remove interferences. The extract is then analyzed by gas chromatography with an electron

capture detector (GC-ECD).[8][9]

Sample Extraction:

Aqueous Samples: Extraction with methylene chloride using a separatory funnel (Method

3510) or continuous liquid-liquid extraction (Method 3520).[9]

Solid Samples: Extraction with hexane-acetone or methylene chloride-acetone using

Soxhlet extraction (Method 3540), automated Soxhlet extraction (Method 3541), or

ultrasonic extraction (Method 3550).[10]

Cleanup: Depending on the matrix, cleanup procedures may include the use of alumina

(Method 3610), Florisil (Method 3620), silica gel (Method 3630), or gel permeation

chromatography (GPC) (Method 3640). For samples containing sulfur, Method 3660 is

recommended.[8]

GC-ECD Analysis:

Aliquots of the cleaned-up extract are injected into a gas chromatograph equipped with a

capillary column and an electron capture detector.

Dual column confirmation is often employed to ensure the identity of the detected

analytes.[9]

System performance is monitored by checking the degradation of DDT and Endrin, which

should not exceed 15%.[8]

EPA Method 525.2: Organic Compounds in Drinking
Water
This method is used for the determination of a wide range of organic compounds, including

Endrin Aldehyde, in drinking water.[1][11]

Principle: A 1-liter water sample is passed through a solid-phase extraction (SPE) cartridge

or disk with a C18-bonded silica phase. The trapped analytes are then eluted, concentrated,
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and analyzed by gas chromatography/mass spectrometry (GC/MS).[12][13]

Sample Preparation:

The water sample is preserved by adding sodium sulfite and adjusting the pH to <2 with

hydrochloric acid.[12]

Solid-Phase Extraction (SPE):

The SPE cartridge/disk is conditioned with methanol, followed by reagent water.

The water sample is passed through the conditioned SPE material.

The cartridge/disk is dried.

Elution and Concentration:

The analytes are eluted from the SPE material with ethyl acetate followed by methylene

chloride.[13]

The eluate is dried using anhydrous sodium sulfate and concentrated to a final volume of

1 mL.[12]

GC/MS Analysis:

An aliquot of the concentrated extract is injected into a GC/MS system for separation,

identification, and quantification.

QuEChERS Method for Food Matrices
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for the extraction and cleanup of pesticide residues in food samples.[14][15]

Principle: The method involves an initial extraction with an organic solvent (typically

acetonitrile) and partitioning salts, followed by a dispersive solid-phase extraction (dSPE)

cleanup step.[14][15]

Extraction:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

http://www.amchro.com/uct/Method_525_Organic_compounds_in_drinking_water_4101-02-02.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/epa-525.2.pdf
http://www.amchro.com/uct/Method_525_Organic_compounds_in_drinking_water_4101-02-02.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/epa-525.2.pdf
http://www.amchro.com/uct/Method_525_Organic_compounds_in_drinking_water_4101-02-02.pdf
https://www.researchgate.net/publication/325012027_Development_of_Validated_Method_Using_QuEChERS_Technique_for_Organochlorine_Pesticide_Residues_in_Vegetable
https://www.researchgate.net/publication/340116237_Analytical_Methods_Determination_of_endrin_and_d-keto_endrin_in_five_food_products_of_animal_origin_using_GC-mECD_A_modified_QuEChERS_approach_to_traditional_detection
https://www.researchgate.net/publication/325012027_Development_of_Validated_Method_Using_QuEChERS_Technique_for_Organochlorine_Pesticide_Residues_in_Vegetable
https://www.researchgate.net/publication/340116237_Analytical_Methods_Determination_of_endrin_and_d-keto_endrin_in_five_food_products_of_animal_origin_using_GC-mECD_A_modified_QuEChERS_approach_to_traditional_detection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A homogenized food sample is placed in a centrifuge tube.

Acetonitrile is added, and the tube is shaken.

Magnesium sulfate and sodium acetate are added to induce phase separation and

partitioning of the pesticides into the acetonitrile layer.[15]

The sample is centrifuged.

Dispersive SPE (dSPE) Cleanup:

An aliquot of the acetonitrile supernatant is transferred to a dSPE tube containing a

mixture of sorbents.

Common sorbents include primary secondary amine (PSA) to remove organic acids,

sugars, and fatty acids, and C18 to remove nonpolar interferences.[14]

The tube is shaken and then centrifuged.

Analysis: The final cleaned-up extract is analyzed by GC/MS or LC/MS.

Metabolism and Toxicology
Detailed toxicokinetic and mechanistic studies specifically on Endrin Aldehyde are limited.

Much of the available information is extrapolated from studies on its parent compound, Endrin.

Metabolism
Endrin is known to be metabolized in animals, and Endrin Aldehyde is one of its metabolites.

The primary metabolic pathway for Endrin involves oxidation to syn- and anti-12-hydroxyendrin,

which are further converted to 12-ketoendrin.[2] The specific pathways for the further

metabolism of Endrin Aldehyde in biological systems are not well-documented. It is presumed

that it could potentially be oxidized via similar mechanisms as Endrin.

Mechanism of Toxic Action
The primary toxicological effect of Endrin is neurotoxicity, acting as a non-competitive

antagonist of the gamma-aminobutyric acid (GABA)-gated chloride channel in the central
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nervous system. This inhibition leads to a reduction in the inhibitory effects of GABA, resulting

in hyperexcitability and convulsions.[16] While it is plausible that Endrin Aldehyde may share

a similar mechanism of action due to its structural similarity to Endrin, specific studies

investigating the molecular mode of action of Endrin Aldehyde are lacking.

Conclusion
Endrin Aldehyde, a persistent and toxic derivative of the pesticide Endrin, presents a

continued subject of interest for environmental and toxicological research. This guide has

synthesized key technical information on its chemical properties, formation, and analytical

detection. While standardized methods for its quantification are well-established, further

research is needed to fully elucidate the specific metabolic pathways and the precise molecular

mechanisms underlying the toxicity of Endrin Aldehyde. Such studies will be invaluable for a

comprehensive risk assessment and for the development of potential therapeutic interventions

in cases of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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